Cas no 1021219-03-3 (2-(4-methoxyphenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide)

• Product Name: 2-(4-methoxyphenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide
• CAS No: 1021219-03-3
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5799271
• Update Time: 2025-05-26

2-(4-methoxyphenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenoxy)-N-[2-(6-oxopyridazin-1-yl)ethyl]acetamide
• 2-(4-methoxyphenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide

• Inchi： 1S/C15H17N3O4/c1-21-12-4-6-13(7-5-12)22-11-14(19)16-9-10-18-15(20)3-2-8-17-18/h2-8H,9-11H2,1H3,(H,16,19)
• InChI Key： SVFIJVCNUCAWMP-UHFFFAOYSA-N
• SMILES： C(NCCN1N=CC=CC1=O)(=O)COC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-methoxyphenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide

Research Brief on 2-(4-methoxyphenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide (CAS: 1021219-03-3)

2-(4-methoxyphenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide (CAS: 1021219-03-3) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridazinone and phenoxyacetamide structural motifs, has shown promising potential in modulating specific biological pathways. Recent studies have focused on its synthesis, pharmacokinetic properties, and therapeutic applications, particularly in the context of inflammatory and metabolic disorders.

The synthesis of 2-(4-methoxyphenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to improve scalability, which is critical for preclinical and clinical development. Analytical techniques such as HPLC, NMR, and mass spectrometry have been employed to confirm the compound's structural integrity and purity, with recent reports indicating a purity of >98% in optimized batches.

Pharmacological evaluations of this compound have revealed its ability to selectively inhibit key enzymes involved in inflammatory pathways. In vitro studies demonstrate its potent activity against targets such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapeutics.

In vivo studies using rodent models have further validated the therapeutic potential of 2-(4-methoxyphenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide. Administration of the compound resulted in significant reduction of inflammatory markers and amelioration of symptoms in models of rheumatoid arthritis and colitis. Notably, the compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and a half-life suitable for once-daily dosing, which enhances its translational potential.

Recent advancements in formulation technology have also addressed initial challenges related to the compound's solubility and stability. Nanoformulation and prodrug strategies have been explored to enhance its bioavailability and target specificity. These innovations are expected to facilitate its progression into clinical trials, with preliminary toxicology studies indicating a wide therapeutic window and minimal off-target effects.

In conclusion, 2-(4-methoxyphenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide represents a promising candidate for further development in the treatment of inflammatory and metabolic diseases. Its unique chemical structure, combined with robust preclinical data, positions it as a valuable asset in the pipeline of novel therapeutics. Future research directions include detailed mechanistic studies and the exploration of its potential in combination therapies, which could further expand its clinical applicability.